3-(2,3-dimethoxyphenyl)-N-[2-(methylsulfanyl)phenyl]-4,5-dihydro-1,2-oxazole-5-carboxamide

• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 3-(2,3-dimethoxyphenyl)-N-(2-methylsulfanylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C19H20N2O4S/c1-23-15-9-6-7-12(18(15)24-2)14-11-16(25-21-14)19(22)20-13-8-4-5-10-17(13)26-3/h4-10,16H,11H2,1-3H3,(H,20,22)
• InChI Key: OHNYQUROOJZWKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2=NOC(C2)C(=O)NC3=CC=CC=C3SC

Description

3-(2,3-dimethoxyphenyl)-N-[2-(methylsulfanyl)phenyl]-4,5-dihydro-1,2-oxazole-5-carboxamide is a complex organic compound known for its unique chemical structure and potential applications in various fields. This compound features a combination of dimethoxyphenyl and methylsulfanylphenyl groups, which contribute to its distinctive properties.

Preparation Methods

The synthesis of 3-(2,3-dimethoxyphenyl)-N-[2-(methylsulfanyl)phenyl]-4,5-dihydro-1,2-oxazole-5-carboxamide involves several steps, typically starting with the preparation of the key intermediates. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-(2,3-dimethoxyphenyl)-N-[2-(methylsulfanyl)phenyl]-4,5-dihydro-1,2-oxazole-5-carboxamide has been studied for its potential applications in chemistry, biology, medicine, and industry. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it may exhibit bioactive properties that could be harnessed for therapeutic purposes. Industrial applications could include its use as a precursor in the production of specialized materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact pathways and targets can vary depending on the context of its use. For example, in a biological setting, it may interact with enzymes or receptors to exert its effects.

Comparison with Similar Compounds

When compared to similar compounds, 3-(2,3-dimethoxyphenyl)-N-[2-(methylsulfanyl)phenyl]-4,5-dihydro-1,2-oxazole-5-carboxamide stands out due to its unique combination of functional groups. Similar compounds include those with dimethoxyphenyl or methylsulfanylphenyl groups, but the specific arrangement and additional functional groups in this compound contribute to its distinct properties.